Cas no 1806363-56-3 (Ethyl 4,5-difluoro-2-(difluoromethyl)benzoate)
1806363-56-3 structure
Product Name:Ethyl 4,5-difluoro-2-(difluoromethyl)benzoate
CAS No:1806363-56-3
MF:C10H8F4O2
MW:236.162937164307
CID:4794734
Update Time:2023-08-17
Ethyl 4,5-difluoro-2-(difluoromethyl)benzoate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 4,5-difluoro-2-(difluoromethyl)benzoate
-
- Inchi： 1S/C10H8F4O2/c1-2-16-10(15)6-4-8(12)7(11)3-5(6)9(13)14/h3-4,9H,2H2,1H3
- InChI Key： XOLJSOQCCWNEDY-UHFFFAOYSA-N
- SMILES： FC(C1C=C(C(=CC=1C(=O)OCC)F)F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 247
- XLogP3: 3
- Topological Polar Surface Area: 26.3
Ethyl 4,5-difluoro-2-(difluoromethyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015003568-250mg |
Ethyl 4,5-difluoro-2-(difluoromethyl)benzoate |
1806363-56-3 | 97% | 250mg |
484.80 USD | 2021-05-31 | |
| Alichem | A015003568-500mg |
Ethyl 4,5-difluoro-2-(difluoromethyl)benzoate |
1806363-56-3 | 97% | 500mg |
806.85 USD | 2021-05-31 | |
| Alichem | A015003568-1g |
Ethyl 4,5-difluoro-2-(difluoromethyl)benzoate |
1806363-56-3 | 97% | 1g |
1,475.10 USD | 2021-05-31 |
Ethyl 4,5-difluoro-2-(difluoromethyl)benzoate Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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